Cas no 1025424-06-9 (5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline)

5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline structure
1025424-06-9 structure
Product Name:5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline
CAS No:1025424-06-9
MF:C16H17NO3S
MW:303.376083135605
CID:2864810
PubChem ID:58602686
Update Time:2025-04-21

5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-2-[(4-methylphenyl)sulfonyl]isoindoline
    • 5-methoxy-2-tolylsulfonylisoindoline;
    • 1025424-06-9
    • SCHEMBL14640610
    • DB-124016
    • Inchi: 1S/C16H17NO3S/c1-12-3-7-16(8-4-12)21(18,19)17-10-13-5-6-15(20-2)9-14(13)11-17/h3-9H,10-11H2,1-2H3
    • InChI Key: OMGFCNYALIXSSL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CC2C=CC(=CC=2C1)OC)(=O)=O

Computed Properties

  • Exact Mass: 303.09300
  • Monoisotopic Mass: 303.09291458Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 54.99000
  • LogP: 3.72680
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